
Famoxadone Residue Levels by Crop and
Region

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Famoxadone

CAS No.: 131807-57-3

Cat. No.: S588098

Get Quote

Crop / Commodity EU MRL (mg/kg)
Codex
Alimentarius
(CXL) (mg/kg)

Key Regulatory Context

Hops 50.0 [1] 50.0 (Adopted Dec
2023) [1]

EU aligned with Codex in
October 2024 [1].

Wine Grapes Maintained (Specific
level not stated) [1]

Considered safe
by EFSA [1]

MRL maintained as an import
tolerance [1].

Potatoes, Tomatoes,
Cucumbers,
Courgettes (Zucchini)

Maintained (Specific
levels not stated) [1]

Considered safe
by EFSA [1]

MRLs maintained as import
tolerances [1].

Barley, Wheat Maintained (Specific

levels not stated) [1]

Considered safe

by EFSA [1]

MRLs maintained as import

tolerances [1].

Animal Products Maintained (Specific

levels not stated) [1]

Considered safe

by EFSA [1]

MRLs maintained as import

tolerances [1].

Table Grapes,
Aubergines, Gherkins,
Melons, Broccoli, etc.

0.01* (Limit of

Determination) [1]

Not applicable Famoxadone is no longer

authorized in the EU; MRLs
set to the lowest detectable

level [1].
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> Note on U.S. Tolerances: The U.S. EPA is currently undergoing a registration review process for

famoxadone and other pesticides, which may involve proposing tolerance actions [2]. Specific U.S.

tolerance levels were not available in the search results.

Experimental Protocols for MRL Determination

Establishing MRLs involves a rigorous process to ensure consumer safety and facilitate trade. The general

workflow for setting an MRL, as reflected in regulatory procedures, is summarized below.
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Data Generation Phase

Safety & Regulatory Phase

Start: MRL Setting Process

1. Field Residue Trials

2. Analytical Method Validation

3. Processing & Metabolism Studies

4. Dietary Risk Assessment

5. Regulatory Proposal & Review

6. MRL Established

Click to download full resolution via product page

The methodology for determining MRLs relies on several key experimental protocols [2] [1] [3]:

Field Residue Trials: Crops are treated with the pesticide according to maximum proposed label
rates and shortest harvest intervals. Residue levels at harvest are analyzed to determine the

maximum expected residue [3].
Analytical Method Validation: Residues are quantified using validated analytical methods, typically

Liquid or Gas Chromatography with Mass Spectrometry (LC/GC-MS/MS). Methods must demonstrate
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specificity, accuracy, precision, and a defined Limit of Quantification (LOQ), which is the lowest

residue level that can be reliably measured [1] [3]. The LOQ often becomes the default MRL (e.g.,
0.01 mg/kg) when a pesticide is no longer authorized [1].

Dietary Risk Assessment: Toxicological studies establish safe intake levels (e.g., Acceptable Daily
Intake). Exposure from all proposed crop uses is estimated using residue trial data and food

consumption models to ensure it remains below safe limits for all consumer groups [1] [4].

Mechanism of Action and Resistance

Famoxadone is a QoI (Quinone outside Inhibitor) fungicide from FRAC Group 11. Its molecular

mechanism and resistance management are key considerations for its application [5] [6].

Famoxadone Application Mode of Action (MoA):
QoI Fungicide (FRAC Group 11)

Binds to Qo Site of
Cytochrome bc1 Complex

High Resistance Risk

Blocks Electron Transfer
in Mitochondrial Respiration

Energy (ATP) Production
Halts → Fungal Death

Resistance Management:
Use in Mixture with

Non-Group 11 Fungicides

Mitigated by

Click to download full resolution via product page

Key Regulatory and Safety Context

EU Approval Status: Famoxadone is no longer approved for use in the EU. The maintained MRLs
for specific crops like wine grapes and tomatoes function as "import tolerances," allowing treated

commodities from other countries to be marketed in the EU [1].
GB Approval Status: Approval for famoxadone in Great Britain was withdrawn in June 2024 due to

the risk it presents to birds [5].
U.S. Regulatory Status: The U.S. EPA is conducting a registration review for famoxadone, which

may lead to changes in tolerances. The outcome of this review will determine future U.S. residue
levels [2].
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famoxadone-different-crops]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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